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Voxtalisib Stability in Plasma: Validated Data
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The following table summarizes the key stability findings for Vextalisib in rat plasma, as validated under

specific conditions [1] [2].

Stability Type Matrix Temperature Duration Outcome (Stability)
Short-Term Rat Plasma 4°C Not specified Established
Long-Term Rat Plasma -80°C Not specified Established
Post-Preparative  Processed Sample  10°C Not specified Established
Freeze-Thaw Rat Plasma -80°Cto Ice Bath  Three Cycles  Established

Detailed Experimental Protocol

The stability data above were obtained during the validation of a UPLC-MS/MS method for quantifying

Voxtalisib. Here is the detailed methodology you can reference.

e Sample Preparation (Protein Precipitation)

o Spike: Add 10 pL of the Internal Standard (IS) working solution to 100 pL of the plasma sample
[1].

o Precipitate: Add 300 L of acetonitrile to precipitate plasma proteins [1].
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o Mix & Centrifuge: Vortex the mixture for 2.0 minutes and then centrifuge at 13,000 % g for 10
minutes at 4°C [1].

o Analyze: Transfer 100 uL of the clean supernatant to an injection vial for UPLC-MS/MS
analysis [1].

e UPLC-MS/MS Analytical Conditions

o Chromatography:
= Column: Acquity BEH C18 (2.1 mm x 50 mm, 1.7 um) [1] [2].
= Temperature: 40°C [1] [2].
= Mobile Phase: Solvent A: Acetonitrile; Solvent B: 0.1% Formic Acid [1] [2].
= Gradient: 90% B to 10% B over 0.5 minutes, hold at 10% B for 0.4 minutes, return to
90% B [1] [2].
= Run Time: 2.0 minutes [1] [2].
o Mass Spectrometry (Positive lon Mode):
= lon Transitions: Voxtalisib: m/z 270.91 > 242.98; IS (Umbralisib): m/z 572.30 > 246.10

[1] [2].

Troubleshooting & FAQs

Based on the method, here are solutions to common issues your users might face.

e Problem: Poor Recovery of Voxtalisib

o Solution: Ensure the protein precipitation step is thorough. Vortexing time (2 min) is critical.
Using ice-cold acetonitrile can improve precipitation efficiency. Always confirm the recovery
rate, which should be within the acceptable criteria set by FDA bioassay guidelines [1].

e Problem: Significant Matrix Effects

o Solution: The use of a stable isotope-labeled IS (Umbralisib) is highly recommended to correct
for ionization suppression or enhancement. This method demonstrated that the matrix effect for
Voxtalisib and IS complied with acceptance criteria [1].

¢ Problem: Degradation of Samples During Storage

o Solution: Adhere strictly to the recommended storage conditions. For short-term holding of
prepared plasma, keep at 4°C. For long-term storage of plasma samples, maintain at -80°C and
avoid repeated freeze-thaw cycles (stable for at least three cycles) [1].
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Voxtalisib's Signaling Pathway Context

To provide broader scientific context for your users, the following diagram illustrates the primary signaling
pathway through which Voxtalisib exerts its therapeutic effect. This can be useful for understanding the

drug's mechanism of action in research applications.
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The diagram above shows that Voxtalisib is a dual inhibitor that targets both PI3K (Class IA) and mTORC1,

key nodes in a pathway crucial for cell growth and survival [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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